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Compound of Interest

Compound Name: DAS-5-0CRBN

Cat. No.: B12386527

Essential Safety and Handling Guide for DAS-5-
oCRBN

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of the c-Src kinase PROTAC degrader, DAS-5-0CRBN.
This document provides critical safety protocols and operational guidance to ensure the
protection of laboratory personnel and the integrity of research outcomes.

Immediate Safety and Personal Protective
Equipment (PPE)

Given that DAS-5-0CRBN is a potent, biologically active small molecule, stringent adherence
to safety protocols is mandatory. The following Personal Protective Equipment (PPE) is
required at all times when handling this compound.
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Specifications and

PPE Category Item .
Rationale
Chemical splash goggles are
) required to protect against
Eye and Face Protection Safety Goggles

accidental splashes of DAS-5-
0CRBN solutions.[1][2]

Face Shield

A face shield, worn over safety
goggles, is necessary when
there is a significant risk of
splashing, such as during the
preparation of stock solutions

or large-volume transfers.[1][3]

Hand Protection

Disposable Nitrile Gloves

Double gloving with nitrile
gloves is recommended to
provide a robust barrier
against skin contact.[4] Gloves
should be changed
immediately if contaminated.

Body Protection

Laboratory Coat

A buttoned, full-length
laboratory coat should be worn

to protect skin and clothing.

Respiratory Protection

Fume Hood

All handling of solid DAS-5-
0CRBN and preparation of its
solutions must be conducted in
a certified chemical fume hood
to prevent inhalation of

airborne particles.

Respirator

For procedures with a high risk
of aerosol generation that
cannot be contained within a
fume hood, a risk assessment
should be performed to
determine the need for a fitted

respirator (e.g., N95 or higher).
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Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of DAS-5-0CRBN from
receipt to experimental use.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: The solid compound should be stored at -20°C for long-term stability. Solutions of
DAS-5-0CRBN in solvents like DMSO can be stored at -80°C for up to six months.

 Inventory: Maintain a detailed log of the compound's location, quantity, and usage.

Preparation of Stock Solutions

o Work Area Preparation: Ensure the chemical fume hood is clean and uncluttered. Gather all
necessary equipment and reagents before starting.

e Weighing the Compound:
o Tare a clean, appropriate container on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of DAS-5-0CRBN powder to the container using a
spatula. Avoid creating dust.

o Close the primary container immediately after weighing.
e Solubilization:

o Add the desired solvent (e.g., DMSO) to the weighed compound. DAS-5-0CRBN is
soluble in DMSO at a concentration of 100 mg/mL.

o Gently swirl or vortex to ensure complete dissolution. Sonication may be required.

 Aliquoting and Storage:
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o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C.

Use in Experiments

¢ Dilution: Perform all serial dilutions from the stock solution within the chemical fume hood.

e Cell Culture and Other Assays: When adding DAS-5-0CRBN to cell cultures or other
experimental systems, handle the plates and tubes with care to avoid splashes and aerosols.

 Incubation: Incubated plates or vessels containing DAS-5-0CRBN should be clearly labeled
as hazardous.

Disposal Plan

All materials contaminated with DAS-5-0CRBN must be disposed of as hazardous chemical
waste in accordance with institutional and local regulations.

» Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other
disposable labware. Collect this waste in a designated, clearly labeled hazardous waste
container.

» Liquid Waste: Collect all aqueous and organic waste containing DAS-5-0CRBN in a
separate, sealed, and clearly labeled hazardous waste container. Do not pour this waste
down the drain.

o Decontamination: Decontaminate all non-disposable equipment (e.g., spatulas, glassware)
that has come into contact with DAS-5-0CRBN using an appropriate solvent and cleaning
procedure.

Quantitative Data Summary

The following table summarizes key quantitative data for DAS-5-0CRBN.
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Property

Value

Reference

Molecular Weight

826.33 g/mol

Molecular Formula

C39H40CIN1106S

DC50 (c-Src)

3nM

Solubility in DMSO 100 mg/mL (121.02 mM)

Storage (Solid) -20°C (3 years)

Storage (in Solvent) -80°C (6 months)

Mechanism of Action: c-Src Degradation Pathway

DAS-5-0CRBN is a heterobifunctional molecule known as a Proteolysis Targeting Chimera
(PROTAC). It functions by inducing the selective degradation of the c-Src kinase. One part of
the molecule binds to the c-Src protein, while the other part binds to Cereblon (CRBN), a
component of the E3 ubiquitin ligase complex. This induced proximity facilitates the
ubiquitination of c-Src, marking it for degradation by the proteasome.
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Proteasomal Degradation

dation ) Degraded c-Src
26S Proteasome (Amino Acids)
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Click to download full resolution via product page

Caption: Mechanism of DAS-5-0CRBN-mediated c-Src degradation.

Disclaimer: This information is intended for guidance and is based on available data for DAS-5-
OCRBN and general laboratory safety principles. Researchers must consult the specific Safety
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Data Sheet (SDS) provided by the manufacturer and adhere to all institutional and local safety
regulations. A thorough risk assessment should be conducted before initiating any new
experimental protocol involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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